4,6-Difluorobenzo[d]oxazol-2-amine

• IUPAC Name: 4,6-difluoro-1,3-benzoxazol-2-amine
• InChI: InChI=1S/C7H4F2N2O/c8-3-1-4(9)6-5(2-3)12-7(10)11-6/h1-2H,(H2,10,11)
• InChI Key: GRUJYULCYAYSAF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1OC(=N2)N)F)F
• Molecular Formula: C7H4F2N2O
• Molecular Weight: 170.12 g/mol

Description

4,6-Difluorobenzo[d]oxazol-2-amine (CAS No. 1339452-03-7) is a heterocyclic compound. It has a molecular formula of C7H4F2N2O and a molecular weight of 170.12.

Molecular Structure Analysis

The molecular structure of 4,6-Difluorobenzo[d]oxazol-2-amine consists of a five-membered oxazole ring with two fluorine atoms at the 4 and 6 positions and an amine group at the 2 position.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4,6-Difluorobenzo[d]oxazol-2-amine include a molecular weight of 170.12 and a molecular formula of C7H4F2N2O.

Scientific Research Applications

1. Facilitation of Deaminative Thiolation Reactions

4,6-Difluorobenzo[d]oxazol-2-amine plays a role in facilitating deaminative thiolation reactions. A study described a catalyst-, metal-, and oxidant-free DBU-promoted deaminative thiolation reaction of benzo[d]oxazol-2-amines at room temperature. This method offers an environmentally friendly pathway for synthesizing various 2-thiobenzo[d]oxazoles, useful in organic and medicinal chemistry (Zheng et al., 2022).

2. Role in Electrochemically Promoted Coupling

Electrochemically promoted coupling of benzoxazoles with amines, leading to the formation of 2-aminobenzoxazoles, involves 4,6-Difluorobenzo[d]oxazol-2-amine. This process is efficient, avoids excess chemical oxidant, and reduces waste, signifying its importance in green chemistry (Gao et al., 2014).

3. Microwave-Assisted Linear Synthesis

In a study focusing on microwave-assisted synthesis, 4,6-Difluorobenzo[d]oxazol-2-amine was utilized for synthesizing benzo[d]oxazol-5-yl-1H-benzo[d]imidazole on ionic liquid support. This approach is pivotal for diversifying chemical structures in drug discovery programs (Chanda et al., 2012).

4. Application in Synthesis of α-Glucosidase Inhibitors

4,6-Difluorobenzo[d]oxazol-2-amine derivatives have been synthesized and evaluated for their α-glucosidase inhibitory activity. These compounds, particularly those with certain substitutions, showed potent inhibitory activity, suggesting their potential in developing treatments for conditions like diabetes (Wang et al., 2016).

5. Metal-Free Amination Process

A study demonstrated an efficient transition-metal-free amination of benzoxazoles, including 4,6-Difluorobenzo[d]oxazol-2-amine. This process, using catalytic amounts of tetraalkylammonium iodide, provides a significant advancement in the synthesis of 2-aminobenzoxazoles, crucial in various synthetic applications (Froehr et al., 2011).

Future Directions

The future directions of research on 4,6-Difluorobenzo[d]oxazol-2-amine could involve further exploration of its synthesis methods, chemical reactions, and potential biological activities. Given the interest in oxazole derivatives in medicinal chemistry, it’s possible that 4,6-Difluorobenzo[d]oxazol-2-amine could also be a subject of future research in this field.